Cas no 10345-40-1 (Carbamothioic acid, dimethyl-, O-(4-nitrophenyl) ester)

• Product Name: Carbamothioic acid, dimethyl-, O-(4-nitrophenyl) ester
• CAS No: 10345-40-1
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 1137054
• Update Time: 2024-07-27

Carbamothioic acid, dimethyl-, O-(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, O-(4-nitrophenyl) ester
• O-(4-nitrophenyl) N,N-dimethylcarbamothioate
• Carbamothioic acid, N,N-dimethyl-, O-(4-nitrophenyl) ester

• Inchi： 1S/C9H10N2O3S/c1-10(2)9(15)14-8-5-3-7(4-6-8)11(12)13/h3-6H,1-2H3
• InChI Key： IODSRTXIHLRCHL-UHFFFAOYSA-N
• SMILES： C(=S)(OC1=CC=C([N+]([O-])=O)C=C1)N(C)C

Computed Properties

• Exact Mass: 226.0413

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Melting Point: 146-147 °C
• Boiling Point: 323.8±44.0 °C(Predicted)
• PSA: 55.61
• pka: 0.30±0.50(Predicted)